Cas no 105377-03-5 (4-fluoro-3-(1-piperazinyl)-Benzenamine)

4-Fluoro-3-(1-piperazinyl)-Benzenamine is a fluorinated aromatic amine derivative featuring a piperazine substituent, which enhances its utility as a versatile intermediate in organic synthesis. The presence of both fluorine and piperazine moieties imparts unique electronic and steric properties, making it valuable for the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural characteristics facilitate selective functionalization, enabling applications in the synthesis of bioactive compounds, particularly in medicinal chemistry for drug discovery. The compound's stability and reactivity under controlled conditions further support its use in complex synthetic pathways. Proper handling and storage are recommended due to its potential sensitivity to light and moisture.

4-fluoro-3-(1-piperazinyl)-Benzenamine structure

105377-03-5 structure

Product Name:4-fluoro-3-(1-piperazinyl)-Benzenamine

CAS No:105377-03-5

MF:C₁₀H₁₄FN₃

MW:195.236665248871

CID:1097572

PubChem ID:68284947

Update Time:2025-06-08

4-fluoro-3-(1-piperazinyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

- 4-fluoro-3-(1-piperazinyl)-Benzenamine
- 4-Fluoro-3-(piperazin-1-yl)aniline
- DTXSID701288589
- 4-Fluoro-3-(1-piperazinyl)benzenamine
- CS-0096753
- D75777
- GS1311
- SCHEMBL12481941
- 4-fluoro-3-piperazin-1-ylaniline
- 105377-03-5
- Benzenamine, 4-fluoro-3-(1-piperazinyl)-
- Inchi： 1S/C10H14FN3/c11-9-2-1-8(12)7-10(9)14-5-3-13-4-6-14/h1-2,7,13H,3-6,12H2
- InChI Key： ONOSZJXLDVHCSW-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=C1N1CCNCC1)N

Computed Properties

Exact Mass: 195.11732
Monoisotopic Mass: 195.11717562g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 41.3Å²

Experimental Properties

PSA: 41.29

4-fluoro-3-(1-piperazinyl)-Benzenamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM335930-1g	4-Fluoro-3-(piperazin-1-yl)aniline	105377-03-5	95%+	1g	$2466	2021-06-16
Chemenu	CM335930-1g	4-Fluoro-3-(piperazin-1-yl)aniline	105377-03-5	95%+	1g	$1568	2022-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1167393-1g	4-Fluoro-3-(piperazin-1-yl)aniline	105377-03-5	98%	1g	￥12230.00	2024-08-09